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Compound of Interest

Compound Name: Mercury-199

Cat. No.: B1194827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties and applications of
the Mercury-199 (1°°Hg) nuclide. With its unique nuclear characteristics, °°*Hg has become an
invaluable tool in a diverse range of scientific fields, from fundamental physics to structural
biology and metrology. This document outlines its fundamental properties, production methods,
and details the experimental protocols for its primary applications, presenting quantitative data
in accessible formats and visualizing complex workflows.

Core Nuclear and Physical Properties

Mercury-199 is a stable isotope of mercury with a natural abundance of approximately
16.87%.[1] Its key distinguishing feature is a nuclear spin of 1/2, which makes it particularly
suitable for high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy, as it does not
exhibit quadrupolar broadening that affects nuclei with spin > 1/2.[1][2] This property, combined
with its large chemical shift range, provides exceptional sensitivity to the local chemical
environment.

A comprehensive summary of the fundamental properties of the 1°°Hg nuclide is presented in
the table below.
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Property Value
Nuclear Properties

Mass Number (A) 199
Atomic Number (2) 80
Neutron Number (N) 119
Natural Abundance 16.87%

Atomic Mass

198.968281 u

Nuclear Spin (1)

1/2

Magnetic Dipole Moment (u)

+0.5058855 uN

Physical Properties

Half-life

Stable

Electron Configuration

[Xe] 4f14 5d1° B2

Melting Point

234.32 K (-38.83 °C)

Boiling Point

629.88 K (356.73 °C)

Production of Enriched Mercury-199

While 1°9Hg is naturally occurring, many advanced applications require samples enriched to

higher concentrations. The primary method for large-scale enrichment of mercury isotopes,

including 1°°Hg, is a photochemical process.

Experimental Protocol: Photochemical Separation

This method relies on the selective excitation of a specific mercury isotope by narrow-

bandwidth ultraviolet (UV) light, followed by a chemical reaction that separates the excited

isotope.

Methodology:

» Vaporization: Natural mercury is heated to produce mercury vapor.
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» Selective Excitation: The mercury vapor is irradiated with a light source, typically a low-
pressure mercury lamp, whose emission line is tuned to preferentially excite the 1°°Hg atoms
to the 63P1 state. The light source itself is often a lamp containing mercury enriched in the
desired isotope.

o Chemical Reaction: The excited 1°°Hg* atoms react with a scavenger molecule, such as 1,3-
butadiene or hydrogen halides, which does not react with ground-state mercury atoms.[3]
This reaction forms a stable, solid mercury compound, such as mercuric oxide (HgO).[4][5]

e Separation: The solid mercury compound containing the enriched 1°°Hg is then physically
separated from the remaining mercury vapor.

e Recovery: The enriched °°Hg can be recovered from the compound through chemical
reduction.

This process can yield °°Hg with concentrations as high as 90%.[6]

Photochemical Enrichment of 1°°Hg

Click to download full resolution via product page

Workflow for the photochemical enrichment of Mercury-199.

Applications and Experimental Methodologies

The unique properties of 19°Hg make it a critical component in several advanced experimental
fields.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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199Hg NMR is a powerful tool for probing the structure and dynamics of mercury-containing

compounds, including proteins and other biomolecules.[1][2][7] Its spin-1/2 nucleus and large

chemical shift dispersion provide high-resolution spectra that are sensitive to coordination

geometry, ligand identity, and dynamic processes.

Sample Preparation:

Protein Expression and Purification: The protein of interest is typically expressed in a
suitable host (e.qg., E. coli) and purified to homogeneity. For proteins that do not naturally
bind mercury, a mercury-binding site can often be engineered by introducing cysteine
residues.

Isotope Labeling: To enhance sensitivity, the protein is often labeled with >N and 13C.

Mercury Titration: A solution of enriched 1°°Hg, often in the form of 1°°*HgClz, is titrated into
the protein sample. The binding of 1°°Hg to the protein is monitored by a suitable technique,
such as UV-Vis spectroscopy or following changes in the protein's tH-1>N HSQC NMR
spectrum.

NMR Sample Formulation: The final NMR sample typically contains 0.1-1.0 mM of the 1°°Hg-
protein complex in a buffered solution, often with a small percentage of D20 for the lock
signal.[8] The sample should be stable for the duration of the NMR experiment, which can be
several days.[8]

Data Acquisition and Processing:

e Spectrometer Setup: Experiments are performed on a high-field NMR spectrometer

equipped with a cryoprobe for enhanced sensitivity. The probe must be tuned to the 1°°Hg
frequency.

Pulse Sequences: A variety of one- and two-dimensional NMR experiments can be
performed. A simple 1D 1°°Hg experiment is often used to determine the chemical shift of the
mercury center. 2D experiments, such as 1H-19°Hg or 1>N-1°°Hg correlation experiments, can
be used to assign resonances and probe the structure of the mercury binding site.

Data Processing: The acquired free induction decays (FIDs) are processed using standard
NMR software. This typically involves Fourier transformation, phasing, and baseline
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correction.
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A generalized workflow for 19°Hg NMR studies of proteins.

Atomic Clocks

The high stability of the ground-state hyperfine transition in the 1°°Hg* ion makes it an excellent
candidate for ultra-precise atomic clocks.[9] These clocks have applications in satellite
navigation, fundamental physics tests, and telecommunications.

Methodology:

 lon Trapping: A single °°Hg* ion is confined in a Paul trap, which uses a combination of
static and radiofrequency electric fields to hold the ion in a small volume.[5][10][11] This
minimizes perturbations from collisions with other atoms or surfaces.

e Laser Cooling: The trapped ion is cooled to a very low temperature using lasers tuned to a
specific electronic transition. This reduces the Doppler broadening of the clock transition,
leading to a narrower linewidth and higher precision.

» State Preparation: The ion is prepared in a specific quantum state using optical pumping
techniques.

e Microwave Interrogation: The ion is exposed to a highly stable microwave field tuned to the
frequency of the ground-state hyperfine transition (approximately 40.5 GHz).

» State Detection: The quantum state of the ion after the microwave interrogation is
determined by observing the fluorescence when it is illuminated with a laser. The presence
or absence of fluorescence indicates whether the ion has transitioned to the other hyperfine
state.

e Frequency Locking: The fluorescence signal is used as feedback to lock the frequency of the
microwave oscillator to the atomic transition frequency. A frequency comb is often used to
phase-coherently link the high frequency of the optical transition to a countable microwave
frequency.[9][12][13]
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Simplified operational schematic of a 1°*Hg * ion atomic clock.
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Search for the Electric Dipole Moment (EDM)

The existence of a permanent electric dipole moment (EDM) in a fundamental particle would
violate both parity and time-reversal symmetries, with profound implications for the Standard
Model of particle physics. The 1°°Hg atom is an excellent system for searching for an EDM due
to its high atomic number and nuclear spin of 1/2, which enhances the effect of a potential
EDM.[14][15]

Methodology:
e Vapor Cells: Enriched 1°°Hg vapor is contained in sealed quartz cells.

e Spin Polarization: The nuclear spins of the 1°*Hg atoms are polarized using optical pumping
with a circularly polarized laser.[15]

o Applied Fields: The vapor cells are placed in a region with highly uniform and parallel
magnetic and electric fields.

o Larmor Precession: The polarized nuclear spins precess around the magnetic field at the
Larmor frequency. If the atom has an EDM, the precession frequency will be slightly shifted
depending on the relative orientation of the electric and magnetic fields.

e Frequency Measurement: The precession frequency is measured with high precision by
observing the rotation of the polarization of a linearly polarized probe laser beam (Faraday
rotation).[15]

o EDM Signal Detection: The experiment searches for a change in the Larmor frequency that
is correlated with the reversal of the electric field direction. To minimize the effects of
magnetic field fluctuations, the measurement is often performed simultaneously in two cells
with oppositely directed electric fields.

o Systematic Error Mitigation: A major challenge in EDM experiments is the identification and
mitigation of systematic errors that can mimic an EDM signal.[14] These include effects from
leakage currents, magnetic field gradients, and motional magnetic fields.[14][16] Advanced
techniques, such as the use of additional cells as magnetometers and careful mapping of
magnetic fields, are employed to reduce these systematic uncertainties.[14]
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Logical flow of a Mercury-199 electric dipole moment experiment.
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Safety Considerations

Mercury and its compounds are toxic and must be handled with appropriate safety precautions.
[17][18] Enriched 1*°*Hg compounds should be handled in a well-ventilated fume hood, and
appropriate personal protective equipment, including gloves and safety glasses, should be
worn.[17] Laboratories working with mercury should have a mercury spill kit readily available
and personnel should be trained in its use.[18][19] It is crucial to consult the Safety Data Sheet
(SDS) for specific mercury compounds being used.[17][20]

Conclusion

The Mercury-199 nuclide possesses a unique combination of nuclear and physical properties
that have established it as a cornerstone in various high-precision scientific and technological
applications. Its stable nature, spin-1/2 nucleus, and sensitivity to its environment make it an
ideal probe for NMR spectroscopy in chemical and biological systems. Furthermore, its
application in atomic clocks and the ongoing search for the electric dipole moment continue to
push the boundaries of metrology and our understanding of fundamental physics. As
experimental techniques continue to advance, the role of 1°°Hg in cutting-edge research is
poised to expand even further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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